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Compound of Interest

Compound Name:
Adenine monohydrochloride

hemihydrate

Cat. No.: B1663734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential guidance for the safe handling and disposal

of Adenine monohydrochloride hemihydrate. The following procedures are designed to

minimize risk and ensure a safe laboratory environment.

Hazard Summary
Adenine monohydrochloride hemihydrate is classified as harmful if swallowed[1][2]. While it

is not considered a highly hazardous substance, proper handling is crucial to prevent

accidental ingestion and potential skin or eye irritation[3].

Physical and Chemical Properties
A summary of the key physical and chemical properties of Adenine monohydrochloride
hemihydrate is provided in the table below.
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Property Value

Molecular Formula C₅H₅N₅ · HCl · ½H₂O

Molecular Weight 180.59 g/mol

Appearance White to off-white crystalline powder[3]

Melting Point Approximately 285°C (decomposes)[3]

Solubility Soluble in water (50 mg/mL)[3]

Personal Protective Equipment (PPE)
The minimum required PPE for handling Adenine monohydrochloride hemihydrate includes

a lab coat, safety glasses with side shields, and chemical-resistant gloves[4][5][6]. The

selection of appropriate PPE should be based on a risk assessment of the specific laboratory

procedures being performed[4].

PPE Item Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.[1][7]

Protects eyes from dust

particles and accidental

splashes.

Hand Protection

Nitrile gloves are

recommended for incidental

contact.[4][7][8]

Provides a barrier against skin

contact with the chemical.

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.[7]

Respiratory Protection

Generally not required for

small quantities handled with

adequate ventilation. A

NIOSH-approved respirator

may be necessary for large-

scale operations or in poorly

ventilated areas where dust is

generated.[2][7]

Prevents inhalation of airborne

particles.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step procedures will ensure the safe handling of Adenine
monohydrochloride hemihydrate.

1. Preparation:

Ensure the work area, typically a chemical fume hood or a designated benchtop space with

good ventilation, is clean and uncluttered.

Gather all necessary equipment, including a calibrated weighing balance, weigh boats or

paper, spatulas, and containers for solution preparation.

Verify that an emergency eyewash station and safety shower are accessible.

Don the required personal protective equipment: lab coat, safety glasses, and nitrile gloves.

2. Weighing and Dispensing:

Perform all weighing and dispensing of the solid material in an area with localized exhaust

ventilation, such as a chemical fume hood or a ventilated balance enclosure, to minimize

dust generation[9].

Use a clean spatula to carefully transfer the desired amount of Adenine
monohydrochloride hemihydrate from the stock container to a weigh boat or weighing

paper.

Avoid creating dust. If dust is generated, do not blow on it. Instead, gently wipe the area with

a damp cloth or paper towel, which should then be disposed of as contaminated solid waste.

Close the stock container tightly immediately after use.

3. Solution Preparation:

If preparing a solution, add the weighed solid to the solvent in a suitable container (e.g.,

beaker, flask).
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Stir or agitate the mixture until the solid is fully dissolved.

Label the container with the chemical name, concentration, date, and your initials.

4. Post-Handling:

Clean all equipment used for weighing and dispensing.

Wipe down the work surface with a damp cloth or paper towel.

Remove gloves and dispose of them in the designated solid waste container.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of chemical waste is critical to laboratory safety and environmental protection.

1. Waste Segregation:

Solid Waste: This includes unused Adenine monohydrochloride hemihydrate,

contaminated weigh boats, paper towels, and gloves. These items should be collected in a

designated, sealed, and clearly labeled hazardous waste container[10][11]. The label should

read "Hazardous Waste" and include the chemical name.

Liquid Waste: Aqueous solutions of Adenine monohydrochloride hemihydrate should be

collected in a designated, sealed, and clearly labeled hazardous waste container. Do not

pour solutions down the drain unless permitted by local regulations and institutional

guidelines.

Empty Containers: The original container of Adenine monohydrochloride hemihydrate,

once empty, should be triple-rinsed with a suitable solvent (e.g., water). The rinsate should

be collected as hazardous liquid waste. After rinsing, deface the label and dispose of the

container according to your institution's guidelines for non-hazardous lab glass or plastic.

2. Storage of Waste:

Store waste containers in a designated and well-ventilated satellite accumulation area.
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Ensure waste containers are kept closed except when adding waste[11].

3. Waste Disposal:

Arrange for the pickup and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office.

Mandatory Visualizations
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Caption: Workflow for the safe handling of Adenine monohydrochloride hemihydrate.
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Caption: Logic for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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